Cas no 1021120-76-2 (N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide
• CAS No: 1021120-76-2
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 6267810
• PubChem ID: 42138918
• Update Time: 2025-06-28

N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide
• 1021120-76-2
• F5225-0044
• 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(1,3-benzodioxol-5-yl)acetamide
• AKOS024500805
• 2-((6-acetamidopyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide

• Inchi： 1S/C15H14N4O4S/c1-9(20)16-13-4-5-15(19-18-13)24-7-14(21)17-10-2-3-11-12(6-10)23-8-22-11/h2-6H,7-8H2,1H3,(H,17,21)(H,16,18,20)
• InChI Key： JKQOBXAVAJNDAK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C)=O)CC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 346.07357611g/mol
• Monoisotopic Mass: 346.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 128Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide (CAS No. 1021120-76-2)

N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1021120-76-2, represents a convergence of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest.

The molecular framework of N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide is characterized by the presence of multiple pharmacophoric elements, including a benzodioxole moiety and a pyridazine sulfanyl group. These structural components are known to contribute to the compound's interactions with biological targets, thereby influencing its pharmacological profile. The benzodioxole ring, also known as an oxygenated phenanthrene derivative, is frequently encountered in natural products and synthetic drugs, exhibiting a wide range of biological activities such as antimicrobial, anti-inflammatory, and antitumor properties.

In contrast, the pyridazine sulfanyl group introduces a sulfur atom into the molecular structure, which can enhance binding affinity and selectivity towards specific biological receptors. This modification is particularly relevant in the development of drugs targeting enzymes and receptors involved in metabolic pathways. The combination of these two functional groups in N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide suggests that it may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions and reagent selection. The benzodioxole moiety is typically synthesized through cyclization reactions involving dihydroxyphenyl compounds, while the pyridazine sulfanyl group is introduced via sulfanylation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in cancer progression, inflammation, and metabolic disorders. These findings align with emerging research trends that emphasize the importance of structure-based drug design in developing novel therapeutics.

The pharmacological evaluation of N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide has been conducted using both in vitro and in vivo models. Initial results indicate that the compound exhibits potent inhibitory activity against several key enzymes implicated in disease pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Additionally, preliminary animal studies suggest that this compound may have therapeutic potential in treating chronic inflammatory conditions without causing significant side effects.

The role of N-(2H-1,3-benzodioxol-5-yl)-2-[6-acetamidopyridazin-3-ylsulfanyl]acetamide in addressing unmet medical needs is further underscored by its unique mechanism of action. Unlike traditional drugs that target single pathways or receptors, this compound's dual functionality allows it to modulate multiple targets simultaneously. This multitarget approach is increasingly recognized as a key strategy for developing effective treatments for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, N-(2H-1,3-benzodioxol-5-yli...)...